Cas no 7716-87-2 (5'-chloro-2'-nitrobiphenyl-2-carbaldehyde)
7716-87-2 structure
Product Name:5'-chloro-2'-nitrobiphenyl-2-carbaldehyde
CAS No:7716-87-2
MF:C13H8ClNO3
MW:261.660522460938
CID:1783674
PubChem ID:12315668
Update Time:2025-04-21
5'-chloro-2'-nitrobiphenyl-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5'-chloro-2'-nitrobiphenyl-2-carbaldehyde
- (5-chloro-2-nitrophenyl)-phenylmethanone
- Benzophenone, 5-chloro-2-nitro-
- 7716-87-2
- Methanone, (5-chloro-2-nitrophenyl)phenyl-
- DTXSID60227918
- (5-Chloro-2-nitrophenyl)phenylmethanone
- SCHEMBL25413293
-
- Inchi: 1S/C13H8ClNO3/c14-10-6-7-12(15(17)18)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
- InChI Key: ZXNFXLWABOISKA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 261.01934
- Monoisotopic Mass: 261.019271
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 62.9
Experimental Properties
- Density: 1.375
- Boiling Point: 420.7°C at 760 mmHg
- Flash Point: 208.2°C
- Refractive Index: 1.646
- PSA: 60.21
5'-chloro-2'-nitrobiphenyl-2-carbaldehyde Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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